Cas no 1213469-14-7 ((1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine)

(1S)-1-(6-Methoxypyridin-2-yl)ethan-1-amine is a chiral amine derivative featuring a methoxy-substituted pyridine core, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical applications. The stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and chiral catalyst development. Its pyridine moiety offers coordination potential, while the methoxy group improves solubility and reactivity in various solvents. This compound is particularly useful in the preparation of bioactive molecules, including ligands and active pharmaceutical ingredients (APIs), where precise stereochemistry is critical. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its broad applicability in research and industrial settings.
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine structure
1213469-14-7 structure
Product Name:(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
CAS No:1213469-14-7
MF:C8H12N2O
MW:152.193681716919
CID:5593309
PubChem ID:68609560
Update Time:2025-08-05

(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(6-METHOXY(2-PYRIDYL))ETHYLAMINE
    • (S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
    • 2-Pyridinemethanamine, 6-methoxy-α-methyl-, (αS)-
    • 1213469-14-7
    • (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
    • (1S)-1-(6-methoxypyridin-2-yl)ethanamine
    • EN300-1834288
    • (s)-1-(6-methoxypyridin-2-yl)ethanamine
    • SCHEMBL3353023
    • Y12186
    • Inchi: 1S/C8H12N2O/c1-6(9)7-4-3-5-8(10-7)11-2/h3-6H,9H2,1-2H3/t6-/m0/s1
    • InChI Key: NQMOEOWCGIQVCO-LURJTMIESA-N
    • SMILES: N[C@H](C1=NC(OC)=CC=C1)C

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • Density: 1.057±0.06 g/cm3(Predicted)
  • Boiling Point: 223.8±30.0 °C(Predicted)
  • pka: 8.99±0.50(Predicted)

(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1834288-1g
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
1213469-14-7
1g
$846.0 2023-09-19
Enamine
EN300-1834288-5g
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
1213469-14-7
5g
$2388.0 2023-09-19
Enamine
EN300-1834288-10g
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
1213469-14-7
10g
$4314.0 2023-09-19
Enamine
EN300-1834288-0.05g
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
1213469-14-7
0.05g
$711.0 2023-09-19
Enamine
EN300-1834288-0.1g
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
1213469-14-7
0.1g
$744.0 2023-09-19
Enamine
EN300-1834288-0.25g
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
1213469-14-7
0.25g
$779.0 2023-09-19
Enamine
EN300-1834288-0.5g
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
1213469-14-7
0.5g
$813.0 2023-09-19
Enamine
EN300-1834288-1.0g
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
1213469-14-7
1g
$846.0 2023-06-01
Enamine
EN300-1834288-2.5g
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
1213469-14-7
2.5g
$1425.0 2023-09-19
Enamine
EN300-1834288-5.0g
(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine
1213469-14-7
5g
$2388.0 2023-06-01

Additional information on (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine

The Compound (1S)-1-(6-Methoxypyridin-2-yl)Ethan-1-Amine: A Comprehensive Overview

(1S)-1-(6-Methoxypyridin-2-yl)Ethan-1-Amine, also known by its CAS number 1213469-14-7, is a structurally unique organic compound that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its chiral center at the ethanamine position, which imparts significant stereochemical properties. The molecule consists of a pyridine ring substituted with a methoxy group at the 6-position and an ethanamine group at the 2-position, creating a versatile platform for further chemical modifications and applications.

The synthesis of (1S)-1-(6-Methoxypyridin-2-yl)Ethan-1-Amine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and stereoselective amine formations. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and industrial purposes. The compound's structure allows for various functional group transformations, which have been exploited in drug discovery and material science.

One of the most promising applications of this compound lies in its potential as a building block in medicinal chemistry. The pyridine ring is a well-known scaffold in pharmaceuticals due to its ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). The methoxy group at the 6-position enhances the compound's solubility and bioavailability, while the ethanamine group provides a site for further functionalization, such as the attachment of bioactive moieties or targeting ligands.

Recent studies have explored the use of (1S)-1-(6-Methoxypyridin-2-yl)Ethan-1-Amine in designing small-molecule inhibitors for enzyme targets associated with neurodegenerative diseases. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. The stereochemistry at the ethanamine position plays a critical role in determining the compound's binding affinity and selectivity, highlighting the importance of chirality in drug design.

In addition to its pharmacological applications, this compound has also found utility in materials science. The pyridine moiety can act as a coordinating unit in metalloorganic frameworks (MOFs) and coordination polymers, offering potential applications in gas storage and catalysis. Recent research has demonstrated that incorporating (1S)-1-(6-Methoxypyridin-2-yl)Ethan-1-Amine into MOFs enhances their stability under harsh conditions, making them suitable for industrial processes.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of (1S)-1-(6-Methoxypyridin-2-yl)Ethan-1-Amine becomes crucial. Preliminary studies suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on ecosystems.

In conclusion, (1S)-1-(6-Methoxypyridin-2-yli)Ethanammonium stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future scientific endeavors.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.